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Compound of Interest

Compound Name: 2-Cyclopentylphenol

Cat. No.: B118607 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Cyclopentylphenol

This technical guide provides a detailed overview of the key physical properties of 2-
Cyclopentylphenol, with a specific focus on its melting and boiling points. This information is

critical for researchers, scientists, and professionals involved in drug development and

chemical synthesis, as these properties are fundamental to understanding the compound's

behavior in various experimental and industrial settings.

Chemical Identity
2-Cyclopentylphenol is an organic compound belonging to the phenol family, characterized by

a hydroxyl group attached to a benzene ring, which is substituted with a cyclopentyl group at

the ortho position.

IUPAC Name: 2-cyclopentylphenol[1]

CAS Number: 1518-84-9[1][2][3][4][5]

Molecular Formula: C₁₁H₁₄O[1][2][3]

Molecular Weight: 162.23 g/mol [1][2][3]
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The physical state and thermal behavior of 2-Cyclopentylphenol are defined by its melting

and boiling points. These parameters are crucial for determining appropriate storage, handling,

and reaction conditions.

Quantitative Data
The experimentally determined physical properties of 2-Cyclopentylphenol are summarized in

the table below. These values are based on literature data.

Physical Property Value Conditions

Melting Point 34-35 °C (lit.)[2][4]

Boiling Point 148-150 °C at 18 mmHg (lit.)[2][4]

Refractive Index n20/D 1.555 (lit.)[2][4]

Experimental Protocols
The provided data for the melting and boiling points are cited from scientific literature ("lit.").

Detailed experimental methodologies for these specific determinations were not available in the

referenced sources. However, standard laboratory techniques for determining these properties

are well-established:

Melting Point Determination: The melting point of a solid is typically determined using a

melting point apparatus. A small, powdered sample of the crystalline solid is packed into a

capillary tube and heated at a controlled rate. The temperature range over which the

substance transitions from a solid to a liquid is recorded as the melting point. The narrow

range of 34-35 °C suggests a relatively pure substance.

Boiling Point Determination: The boiling point is determined by heating the liquid until its

vapor pressure equals the surrounding atmospheric pressure. Since the boiling point is

pressure-dependent, it is often measured under reduced pressure (vacuum) to prevent

decomposition at higher temperatures. The reported boiling point of 148-150 °C was

measured at a reduced pressure of 18 mmHg.[2][4] This value would be significantly higher

at standard atmospheric pressure.
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Physical State Transitions
The melting and boiling points dictate the physical state of 2-Cyclopentylphenol at different

temperatures. The following diagram illustrates this relationship.

Solid State

Liquid State

Melting
(34-35 °C)

Gaseous State

Boiling
(148-150 °C @ 18 mmHg)

Click to download full resolution via product page

Caption: State transitions of 2-Cyclopentylphenol.

Applications in Research and Development
Understanding the physical properties of 2-Cyclopentylphenol is essential for its application in

organic synthesis. For instance, it has been utilized in the synthesis of the antihypertensive

drug (S)-penbutolol through Sharpless asymmetric dihydroxylation.[2][4] Knowledge of its

melting and boiling points ensures that appropriate reaction temperatures and purification

techniques, such as distillation, are employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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